1-(4-Phenylphenyl)cyclopentan-1-ol

• Molecular Formula: C17H18O
• Molecular Weight: 238.32 g/mol
• IUPAC Name: 1-(4-phenylphenyl)cyclopentan-1-ol
• InChI: InChI=1S/C17H18O/c18-17(12-4-5-13-17)16-10-8-15(9-11-16)14-6-2-1-3-7-14/h1-3,6-11,18H,4-5,12-13H2
• InChI Key: XMHBAGNUDCQCNT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=C(C=C2)C3=CC=CC=C3)O

Description

1-(4-Phenylphenyl)cyclopentan-1-ol is a cyclopentanol derivative featuring a biphenyl substituent at the 1-position of the cyclopentane ring. The biphenyl group introduces significant steric bulk and aromaticity, which can influence solubility, reactivity, and intermolecular interactions. Such compounds are often explored in pharmaceutical and materials science applications due to their ability to modulate hydrophobic interactions and steric effects .

Comparison with Similar Compounds

1-(3-Bromophenyl)cyclopentan-1-ol

• Molecular Formula : C₁₁H₁₃BrO
• Molar Mass : 241.12 g/mol
• Key Features: The bromine atom at the 3-position enhances electrophilic reactivity, making this compound a candidate for cross-coupling reactions. Its higher molecular weight compared to non-halogenated analogs may reduce solubility in polar solvents .

1-(4-Ethylphenyl)cyclopentan-1-ol

• Molecular Formula : C₁₃H₁₈O
• Molar Mass : 190.28 g/mol
• Key Features : The ethyl group increases lipophilicity (log P ~4.77 inferred from similar biphenyl compounds), favoring membrane permeability in pharmaceutical contexts. This substituent also reduces steric hindrance compared to bulkier groups like tert-butyl .

1-((tert-Butyldiphenylsilyl)ethynyl)cyclopentan-1-ol

• Synthetic Method: Prepared via hydromagnesiation and subsequent functionalization with cyclopentanone .
• Key Features : The tert-butyldiphenylsilyl group enhances thermal stability and protects reactive sites during multi-step syntheses. This compound is typically a colorless oil, contrasting with crystalline halogenated analogs .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Substituent	Key Property	Reference
1-(4-Phenylphenyl)cyclopentan-1-ol	~230 (estimated)	Biphenyl	High hydrophobicity, steric bulk
1-(3-Bromophenyl)cyclopentan-1-ol	241.12	3-Bromophenyl	Electrophilic reactivity
1-(4-Ethylphenyl)cyclopentan-1-ol	190.28	4-Ethylphenyl	Enhanced lipophilicity
1-(Hydroxymethyl)cyclopentan-1-ol	116.16	Hydroxymethyl	High polarity, water solubility

Host-Guest and Solubility Behavior

• Biphenyl-containing phosphines (e.g., diphenyl(4-phenylphenyl)phosphine) exhibit moderate association constants (Kf ~10²) in supercritical CO₂, with hydrophobic effects less pronounced than in aqueous systems . This suggests that 1-(4-Phenylphenyl)cyclopentan-1-ol may show similar solvent-dependent interaction trends.

Pharmaceutical Relevance

• Bifonazole, a drug containing a (4-phenylphenyl)methyl group, demonstrates antifungal activity via ergosterol synthesis inhibition . The biphenyl moiety in 1-(4-Phenylphenyl)cyclopentan-1-ol could similarly enhance membrane targeting in bioactive molecules.